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Compound of Interest

Compound Name: QuadraSil MP

Cat. No.: B1169412 Get Quote

For Researchers, Scientists, and Drug Development Professionals

QuadraSil MP is a specialized, high-performance adsorbent material engineered for the

selective removal of metal impurities from chemical process streams.[1][2] Its robust and highly

functionalized chemical structure makes it a valuable tool in catalyst scavenging and

purification within the pharmaceutical and fine chemical industries.[1][3] This technical guide

provides an in-depth look at the chemical composition, synthesis, and functional mechanism of

QuadraSil MP.

Core Chemical Composition
The fundamental structure of QuadraSil MP consists of two primary components: a solid silica

support and a covalently bound metal-scavenging functional group.

Silica (SiO₂) Substrate: The backbone of QuadraSil MP is a high-purity silica (silicon

dioxide) substrate.[1] This material provides a robust, inert scaffold with a high surface area,

typically in the form of spherical or irregular beads.[1][2] The abundance of surface hydroxyl

(-OH) groups on the silica provides the anchor points for functionalization.[1]

Mercaptopropyl Functional Group: The active component of QuadraSil MP is the

mercaptopropyl (-CH₂CH₂CH₂SH) group.[1] These groups are chemically grafted onto the
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silica surface. The terminal thiol (-SH) moiety is the linchpin of the material's metal-binding

capability, exhibiting a strong affinity for a range of transition metals.[1]

The chemical structure of the functionalized surface can be represented as follows:

Functional group on silica surface.

Quantitative Specifications
The performance of QuadraSil MP is directly related to the density of the active functional

groups on the silica surface. This is typically quantified as the "loading" or "extent of labeling."

Parameter Value Reference

Extent of Labeling 1.0 - 1.5 mmol/g [4]

CAS Number 1225327-73-0 [1][4][5][6]

Synthesis Methodology
The synthesis of QuadraSil MP involves the chemical modification of a silica substrate. A

common and effective method is post-synthesis grafting.[1]

Experimental Protocol: Post-Synthesis Grafting
Silica Pre-treatment: Silica gel beads are first activated to ensure a high concentration of

surface hydroxyl (-OH) groups. This is typically achieved by heating the silica under vacuum

to remove physisorbed water, followed by treatment with an acid to protonate the silanol

groups.

Functionalization: The activated silica is then reacted with an organosilane precursor,

mercaptopropyltrimethoxysilane (MPTMS).[1] The reaction is carried out in an anhydrous

organic solvent, such as toluene, under reflux conditions. The methoxy groups (-OCH₃) of

the MPTMS react with the surface silanol groups (Si-OH) of the silica, forming stable

covalent siloxane (Si-O-Si) bonds.

Washing and Drying: After the reaction, the functionalized silica is thoroughly washed with

solvent to remove any unreacted MPTMS and by-products. The final product, QuadraSil
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MP, is then dried under vacuum.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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